4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine

• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 4-bromo-2-(4-methylpyrazol-1-yl)pyridine
• InChI: InChI=1S/C9H8BrN3/c1-7-5-12-13(6-7)9-4-8(10)2-3-11-9/h2-6H,1H3
• InChI Key: DDEOBVJYFOCKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=NC=CC(=C2)Br

Description

4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine is a useful research compound. Its molecular formula is C9H8BrN3 and its molecular weight is 238.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Guide: Characterization and Synthetic Utility of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Executive Summary

For researchers, synthetic chemists, and drug development professionals utilizing halogenated bidentate ligands, 4-bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine is a highly versatile and critical building block.

• CAS Registry Number: 1159814-82-0[1]

• Molecular Weight: 238.09 g/mol

This whitepaper details the physicochemical profile, structural significance, and validated experimental workflows for this compound, focusing on its dual utility in transition-metal coordination and palladium-catalyzed cross-coupling.

Physicochemical Profile

Understanding the fundamental properties of this ligand is essential for predicting its behavior in organic solvents and its binding affinity to transition metals. The quantitative data is summarized below:

Property	Value
IUPAC Name	4-bromo-2-(4-methylpyrazol-1-yl)pyridine
CAS Registry Number	1159814-82-0[1]
Molecular Weight	238.09 g/mol
Molecular Formula	C9H8BrN3[1]
Exact Mass	236.990 g/mol [1]
Topological Polar Surface Area (TPSA)	30.71 Ų[1]
LogP (Predicted)	~2.34[1]

(Data corroborated by authoritative chemical suppliers such as[2] and )

Structural Significance & Causality in Ligand Design

The molecular architecture of 4-bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine offers two orthogonal reactive domains, making it a highly prized scaffold in materials science and medicinal chemistry:

• The Bidentate N,N'-Chelation Core: The pyridine nitrogen and the pyrazole nitrogen form a highly stable 6-membered metallacycle when coordinated to transition metals like Ruthenium (Ru), Iridium (Ir), or Platinum (Pt). Recent studies published in highlight that 2-(pyrazol-1-yl)pyridine (pzpy) derivatives are critical for developing Kasha-type emitting chromophores with remarkably high 77 K emission quantum yields[3]. The 4-methyl group on the pyrazole ring provides a mild electron-donating effect, subtly tuning the metal-to-ligand charge transfer (MLCT) state.

• The 4-Bromo Synthetic Handle: The bromine atom at the 4-position of the pyridine ring is a prime site for oxidative addition by low-valent palladium or nickel catalysts. This allows researchers to extend the π-conjugation of the ligand before or after metal coordination via cross-coupling—a causal requirement for red-shifting the emission spectra in OLED materials and photoredox catalysts.

Experimental Workflow: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

To leverage the 4-bromo substituent, the following step-by-step methodology describes a self-validating Suzuki-Miyaura cross-coupling protocol. This procedure couples an arylboronic acid to the pyridine core without disrupting the pyrazole moiety.

Causality of Reagent Selection

• Catalyst (Pd(dppf)Cl₂): Selected because its large bite angle accelerates the reductive elimination step, which prevents the formation of unwanted side products in electron-deficient pyridine systems.

• Base & Solvent (K₂CO₃ in 1,4-Dioxane/H₂O): The biphasic nature is causal to success; water is required to form the reactive trihydroxyboronate intermediate, while dioxane ensures the complete dissolution of the bromopyridine substrate.

• Degassing: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid (forming biaryls) and to protect the Pd(0) active catalytic species from oxidation.

Step-by-Step Methodology

• Reagent Assembly: In a 50 mL Schlenk flask, combine 4-bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and anhydrous K₂CO₃ (2.5 equiv, 2.5 mmol).

• Solvent Addition & Degassing: Add 10 mL of a 4:1 mixture of 1,4-dioxane and deionized water. Submerge the flask in liquid nitrogen to freeze the mixture, evacuate the flask under high vacuum, and then thaw under argon. Repeat this freeze-pump-thaw cycle three times.

• Catalyst Introduction: Under a positive flow of argon, quickly add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). Seal the flask securely.

• Reaction Execution & Self-Validation: Heat the reaction mixture to 90 °C in an oil bath for 12 hours.

  • Self-Validating Step: Monitor the reaction via LC-MS. The starting material exhibits a distinct isotopic cluster at m/z 238 and 240 (approx. 1:1 ratio due to ⁷⁹Br and ⁸¹Br isotopes). The complete disappearance of this cluster and the emergence of the product mass[M+H]⁺ confirms total conversion.

• Workup & Purification: Cool the mixture to room temperature. Dilute with 20 mL of ethyl acetate and wash with brine (2 × 15 mL). Extract the aqueous layer once more with ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the functionalized ligand.

Mechanistic & Workflow Visualization

Synthetic utility of 4-bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine in coupling and coordination.

References

• Yin, C.-W., et al. "Intrinsic 77 K Phosphorescence Characteristics and Computational Modeling of Ru(II)-(Bidentate Cyclometalated-Aromatic Ligand) Chromophores." Inorganic Chemistry, 2024, 63(46), 21981-21993. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "PubMed Record for PMID: 39509593." PubMed Database. Available at:[Link]

• ChemSrc. "4-bromo-2-(4-methylpyrazol-1-yl)pyridine Physical and Chemical Properties." ChemSrc Database. Available at:[Link]

Sources

• 1. 1159814-82-0_4-bromo-2-(4-methylpyrazol-1-yl)pyridineCAS号:1159814-82-0_4-bromo-2-(4-methylpyrazol-1-yl)pyridine【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. CAS:1159814-82-0, 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine-毕得医药 [bidepharm.com]
• 3. pubs.acs.org [pubs.acs.org]

Structural Elucidation of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine: A Comprehensive NMR Guide

Executive Summary

The compound 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine represents a highly versatile bidentate ligand and a critical pharmacophore in modern drug discovery. Structurally, the pyrazolylpyridine scaffold is frequently deployed in the design of kinase inhibitors and modulators of cytochrome P450 enzymes due to its ability to coordinate with heme iron and other metallo-centers . Furthermore, the presence of the bromine atom at the C4 position of the pyridine ring provides an orthogonal reactive site for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

For researchers and drug development professionals, the unambiguous structural elucidation of this scaffold is paramount. This whitepaper provides an in-depth, self-validating methodology for the acquisition and interpretation of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for this specific compound, detailing the causality behind every experimental parameter and spectral assignment.

Experimental Design & Causality

The integrity of NMR data relies heavily on the physical conditions of the acquisition. For 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, the experimental design must account for the compound's hydrophobicity, its quadrupolar halogen nucleus, and the potential for rotameric exchange.

• Solvent Selection (CDCl3): Deuterated chloroform (CDCl3) is selected over polar protic or aprotic solvents (like DMSO-d6) because it ensures complete solvation of the hydrophobic halogenated biaryl system. Furthermore, CDCl3 lacks exchangeable protons, preventing signal overlap with the critical pyrazole and pyridine resonances in the 7.0–8.5 ppm region.

• Temperature Control (298 K): The biaryl C–N bond between the pyridine C2 and pyrazole N1 can experience restricted rotation. Acquiring data at a strictly controlled 298 K prevents the line broadening associated with intermediate exchange rates of rotamers, ensuring sharp, easily integrable signals .

• Relaxation Delay (D1 = 2.0s): A standard 1.0s delay is insufficient for this molecule. The quaternary C4-Br carbon lacks attached protons, meaning it cannot undergo efficient dipole-dipole relaxation. A D1 of 2.0 seconds is causally linked to allowing full longitudinal relaxation ( T1​ ) of this carbon, ensuring it appears quantitatively in the 13C spectrum.

Self-Validating NMR Acquisition Protocol

To guarantee reproducibility and scientific trustworthiness, the following step-by-step methodology operates as a self-validating system. If any validation checkpoint fails, the operator must halt and correct the system before proceeding to acquisition.

Step 1: Sample Preparation

• Action: Dissolve 18 mg of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine in 0.6 mL of CDCl3 containing 0.03% v/v tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Validation: Visually inspect the tube. The solution must be completely particulate-free to prevent magnetic susceptibility artifacts.

Step 2: Probe Tuning and Matching

• Action: Insert the sample into a 400 MHz spectrometer. Adjust the probe circuitry for both the 1H (400 MHz) and 13C (100 MHz) channels.

• Validation: Observe the tuning dip on the wobble curve. The reflected power must reach a minimum exactly at the target frequency. This validates that maximum radiofrequency (RF) energy will be transferred to the sample.

Step 3: Locking and Shimming

• Action: Lock the spectrometer to the deuterium resonance of CDCl3. Perform gradient shimming (Z0, Z1, Z2, Z3) to homogenize the B0​ magnetic field.

• Validation: Monitor the TMS signal. The Full Width at Half Maximum (FWHM) of the TMS peak must be ≤1.0 Hz. If the peak is asymmetric or broad, the shimming has failed and must be repeated.

Step 4: Pulse Calibration

• Action: Execute a nutation experiment to determine the exact 90° pulse width ( P1​ ) for the sample.

• Validation: The 360° pulse must yield a null signal. This validates that the 90° pulse will provide maximum transverse magnetization.

Step 5: Data Acquisition

• 1H NMR: Acquire 16 scans with a spectral width of 20 ppm, using the calibrated 90° pulse and a 2.0s relaxation delay.

• 13C NMR: Acquire 1024 scans with a spectral width of 250 ppm, a 2.0s relaxation delay, and WALTZ-16 1H-decoupling to collapse carbon-proton multiplets into sharp singlets.

Spectral Data & Mechanistic Assignments

The chemical shifts of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine are governed by a complex interplay of inductive effects, resonance, and magnetic anisotropy.

1H NMR Spectral Data

Table 1: 1H NMR Data (400 MHz, CDCl3, 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
Pyrazole H5	8.48	s	-	1H
Pyridine H6	8.32	d	5.2	1H
Pyridine H3	8.18	d	1.8	1H
Pyrazole H3	7.62	s	-	1H
Pyridine H5	7.38	dd	5.2, 1.8	1H
Pyrazole CH3	2.18	s	-	3H

Mechanistic Insight (Anisotropic Deshielding): Notice the stark difference between the pyrazole H5 (8.48 ppm) and H3 (7.62 ppm) protons. When the pyrazole and pyridine rings adopt a coplanar conformation to maximize π -conjugation, the H5 proton is forced directly into the deshielding region of the pyridine ring's induced magnetic field. This spatial proximity causes a profound downfield shift, serving as a diagnostic marker for 1-substituted pyrazoles .

13C NMR Spectral Data

Table 2: 13C NMR Data (100 MHz, CDCl3, 298 K)

Position	Chemical Shift ( δ , ppm)	Type
Pyridine C2	152.5	Quaternary (C-N)
Pyridine C6	149.2	CH
Pyrazole C3	142.8	CH
Pyridine C4	134.1	Quaternary (C-Br)
Pyrazole C5	127.6	CH
Pyridine C5	125.4	CH
Pyrazole C4	118.2	Quaternary (C-CH3)
Pyridine C3	115.8	CH
Pyrazole CH3	10.2	CH3

Mechanistic Insight (The Heavy Atom Effect): The bromine atom at C4 dictates the electronic environment of the pyridine ring. Bromine's large, polarizable electron cloud exerts a diamagnetic shielding effect on the directly attached C4 carbon, shifting it upfield to 134.1 ppm compared to typical unhalogenated aromatic carbons. Conversely, its strong inductive electron-withdrawing nature strips electron density from the adjacent C3 and C5 positions, deshielding their respective protons in the 1H spectrum .

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR workflow, ensuring that data integrity is maintained from sample preparation through to final structural confirmation.

Figure 1: Self-validating NMR acquisition and processing workflow for pyrazolylpyridine derivatives.

Conclusion

The structural validation of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine requires a rigorous understanding of both the physical acquisition parameters and the quantum mechanical effects governing chemical shifts. By employing a self-validating protocol and recognizing key mechanistic signatures—such as the anisotropic deshielding of the pyrazole H5 proton and the heavy atom effect of the C4 bromine—researchers can confidently confirm the integrity of this critical pharmacophore before advancing it into complex cross-coupling cascades or biological assays.

References

• Title: Discovery of Novel Pyrazolylpyridine Derivatives for 20-Hydroxyeicosatetraenoic Acid Synthase Inhibitors with Selective CYP4A11/4F2 Inhibition Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: A spectroscopic study on the coordination and solution structures of the interaction systems between biperoxidovanadate complexes and the pyrazolylpyridine-like ligands Source: Dalton Transactions (RSC Publishing) URL: [Link]

• Title: Effects of structural modifications on the metal binding, anti-amyloid activity, and cholinesterase inhibition Source: RSC Advances (The Royal Society of Chemistry) URL: [Link]

• Title: 4-Methylpyrazole | CID 3406 Source: PubChem (National Institutes of Health) URL: [Link]

Technical Whitepaper: Physical, Chemical, and Application Profiling of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Executive Summary

As the demand for highly tunable, multifunctional ligands in both drug discovery and materials science accelerates, the rational design of heterocyclic scaffolds has become paramount. 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine represents a highly modular bidentate nitrogen-donor (N,N') ligand and a versatile synthetic intermediate.

The core 2-(pyrazol-1-yl)pyridine (pzpy) scaffold is heavily utilized in coordination chemistry for its ability to stabilize transition metals—such as Ru(II), Ir(III), and Ag(I)—and generate robust photophysical properties, including low-temperature phosphorescence . By introducing a bromine atom at the 4-position of the pyridine ring, we embed a highly reactive electrophilic handle for late-stage functionalization. Simultaneously, the 4-methyl substitution on the pyrazole ring provides a precise mechanism to fine-tune the steric bulk and electron density of the coordination sphere, ultimately influencing the thermodynamic stability of resulting metal complexes .

This guide provides an in-depth analysis of the compound's physicochemical properties, mechanistic reactivity, and self-validating experimental workflows designed for advanced laboratory applications.

Structural and Physicochemical Properties

Understanding the baseline physical data is critical for predicting solubility, partition coefficients, and chromatographic behavior during synthesis and purification. The table below synthesizes the core quantitative data for this compound.

Table 1: Physical and Chemical Profile

Property	Value / Description	Causality / Significance
Molecular Formula	C9H8BrN3	Defines the exact mass for high-resolution mass spectrometry (HRMS).
Molecular Weight	238.09 g/mol	Critical for stoichiometric calculations in micro-scale reactions.
Isotopic Mass [M+H]+	238.0 / 240.0 (1:1 ratio)	The distinct 1:1 isotopic signature of bromine allows for rapid visual confirmation of the product in LC-MS traces.
Appearance	White to pale yellow solid	Coloration is typical of halogenated pyridyl-pyrazoles lacking extended π-conjugation .
Solubility Profile	Soluble in DCM, EtOAc, DMF; Insoluble in H2O	The lack of hydrogen-bond donors and the presence of the lipophilic bromo and methyl groups drive its high organic solubility.
Predicted LogP	~2.5 - 2.8	Indicates moderate lipophilicity, ideal for cellular membrane permeability if used as a pharmaceutical intermediate.

Mechanistic Profiling & Chemical Reactivity

As an application scientist, it is crucial not just to know what a molecule does, but why it behaves that way. The reactivity of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine is governed by three distinct structural domains:

• The Bidentate N,N' Coordination Sphere: The lone pairs on the pyridine nitrogen (N1) and the pyrazole imine nitrogen (N2) are pre-organized to form a stable 5-membered metallacycle with transition metals. This 5-membered chelate ring is thermodynamically favored due to minimal ring strain (bite angle ~78–80° for octahedral complexes). This rigidification suppresses non-radiative decay pathways (e.g., molecular vibrations), which is the fundamental mechanism behind the high quantum yields seen in Ru(II) and Ir(III) phosphorescent emitters .

• The 4-Bromo Activation Handle: The bromine atom is positioned para to the pyridine nitrogen. The strong electron-withdrawing inductive and resonance effects of the pyridine nitrogen deplete electron density at the 2- and 4-positions. Consequently, the C-Br bond at the 4-position is highly susceptible to oxidative addition by Pd(0) catalysts, making it an ideal substrate for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-couplings.

• The 4-Methyl Pyrazole Tuning: The electron-donating inductive effect (+I) of the methyl group slightly increases the basicity of the pyrazole N2 atom. This strengthens the metal-ligand σ-donation compared to unsubstituted pyrazoles, elevating the energy of metal-centered (MC) states and further preventing thermal quenching in luminescent applications.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow includes built-in analytical checkpoints to confirm success before proceeding to the next step.

Protocol 1: Regioselective Synthesis of the Core Ligand

Objective: Synthesize 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine via Nucleophilic Aromatic Substitution (SNAr). Causality: 2,4-dibromopyridine is used as the starting material. While both the 2- and 4-positions are activated, the 2-position is kinetically more reactive toward SNAr. The intermediate Meisenheimer complex formed via attack at the 2-position places the negative charge directly adjacent to the highly electronegative pyridine nitrogen, providing superior stabilization.

Step-by-Step Methodology:

• Reaction Setup: Charge a flame-dried 50 mL Schlenk flask with 2,4-dibromopyridine (1.0 equiv, 5.0 mmol), 4-methyl-1H-pyrazole (1.1 equiv, 5.5 mmol), and anhydrous Cs2CO3 (2.0 equiv, 10.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with dry N2 (repeat 3x) to prevent oxidative side reactions.

• Solvent Addition & Heating: Add 25 mL of anhydrous DMF. Heat the vigorously stirred suspension to 90 °C for 12 hours.

• Self-Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in 1 mL MeCN, and inject into the LC-MS.

  • Pass Criteria: Disappearance of the 2,4-dibromopyridine peak and the emergence of a new peak with a mass-to-charge ratio (m/z) of 238.0 / 240.0 [M+H]+ showing a perfect 1:1 isotopic doublet.

• Workup: Cool the mixture to room temperature. Dilute with 100 mL EtOAc and wash with 5% aqueous LiCl (3 × 50 mL) to efficiently partition the DMF into the aqueous layer.

• Purification: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, 10% to 30% EtOAc in Hexanes).

Protocol 2: Synthesis of a Ru(II) Phosphorescent Complex

Objective: Generate [Ru(bpy)2(L)]PF6 where L = 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine. Causality: The chloride ligands on the Ru(bpy)2Cl2 precursor are labile under thermal conditions in polar protic solvents, allowing the bidentate N,N' ligand to competitively chelate the metal center.

Step-by-Step Methodology:

• Reaction Setup: Suspend Ru(bpy)2Cl2 (1.0 equiv, 0.5 mmol) and the synthesized ligand (1.05 equiv, 0.525 mmol) in a 20 mL degassed mixture of EtOH/H2O (3:1 v/v).

• Chelation: Heat the mixture at reflux (approx. 85 °C) for 24 hours under an N2 atmosphere.

• Self-Validation Checkpoint (Visual & UV-Vis):

  • Pass Criteria: The solution must transition from a dark purple/brown suspension to a clear, bright orange/red solution. This color shift indicates the successful formation of the Metal-to-Ligand Charge Transfer (MLCT) absorption band typical of Ru(II) polypyridyl complexes.

• Precipitation: Cool the solution to room temperature. Add a saturated aqueous solution of NH4PF6 (5.0 equiv) dropwise while stirring.

• Isolation: Collect the resulting bright orange precipitate via vacuum filtration. Wash sequentially with cold water (2 × 10 mL) and diethyl ether (2 × 10 mL) to remove unreacted ligand and moisture. Dry under high vacuum.

Reaction Pathway Visualization

The following diagram maps the synthetic logic and downstream applications of the synthesized compound.

Workflow of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine synthesis and downstream applications.

References

• Title: Intrinsic 77 K Phosphorescence Characteristics and Computational Modeling of Ru(II)-(Bidentate Cyclometalated-Aromatic Ligand) Chromophores Source: Inorganic Chemistry (ACS Publications) URL: [Link]

• Title: Complexation of Pyrazole Based Ligands with Ag (I): Spectrophotometric Studies in Mixed Solvent Source: Arab Journal of Chemical and Environmental Research URL: [Link]

An In-depth Technical Guide to the Solubility Profile of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine in Polar Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical parameter in drug development, influencing everything from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for understanding and determining the solubility profile of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, a heterocyclic compound of interest, in a range of polar organic solvents. We will delve into the theoretical underpinnings of solubility, provide detailed, field-proven experimental protocols, and discuss the interpretation of solubility data in the context of physicochemical properties. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reproducible methodology for solubility characterization.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the ability of a solute to form a solution with a solvent, is a fundamental physicochemical property that dictates the developability of a drug candidate.[1] Poor solubility can lead to significant challenges, including low bioavailability, difficulties in formulation, and increased development costs.[2][3] Early and accurate assessment of an API's solubility in various solvents is therefore paramount.[4] This guide focuses on 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, a molecule featuring a pyridine ring and a pyrazole moiety, functionalities common in medicinal chemistry. Understanding its interaction with polar organic solvents is crucial for downstream process development, such as crystallization, and for the design of liquid formulations.

Theoretical Framework: Predicting and Understanding Solubility

The principle of "like dissolves like" provides a foundational, albeit simplified, understanding of solubility.[5][6] A more nuanced approach requires consideration of several intermolecular forces and thermodynamic principles.

Molecular Structure and Physicochemical Properties

The structure of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine dictates its potential interactions with solvent molecules.

• Hydrogen Bonding: The pyridine and pyrazole nitrogens can act as hydrogen bond acceptors, while the C-H bonds, particularly on the aromatic rings, can act as weak hydrogen bond donors.[7] The ability of a solvent to engage in hydrogen bonding with the solute is a primary driver of solubility for such compounds.[8][9]

• Dipole-Dipole Interactions: The molecule possesses a permanent dipole moment due to the presence of electronegative nitrogen and bromine atoms. Polar solvents, which also have dipole moments, can favorably interact with the solute through these forces.[10]

• Van der Waals Forces: These non-specific interactions contribute to the overall solvation process.

Table 1: Predicted Physicochemical Properties of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Property	Predicted Value	Significance for Solubility
Molecular Weight	238.09 g/mol	Influences diffusion and lattice energy.
XLogP3-AA	2.4	Indicates moderate lipophilicity, suggesting a balance of solubility in polar and non-polar environments.
Hydrogen Bond Donors	0	The absence of classic O-H or N-H donors limits its ability to act as a hydrogen bond donor.
Hydrogen Bond Acceptors	3 (Pyridine N, Pyrazole Ns)	The presence of multiple acceptor sites suggests favorable interactions with protic solvents.

Note: These properties are computationally predicted and should be experimentally verified.

The Thermodynamics of Dissolution

The dissolution of a solid in a liquid can be conceptualized as a two-step process:

• Lattice Energy (ΔH_lattice): The energy required to break the intermolecular forces holding the solute molecules together in the crystal lattice.[11][12][13] A higher lattice energy corresponds to a more stable crystal and generally lower solubility.[14][15]

• Solvation Energy (ΔH_solvation): The energy released when the separated solute molecules are surrounded by solvent molecules.[11][12]

The overall enthalpy of solution (ΔH_solution) is the sum of these two energies. For most solids, this process is endothermic (ΔH_solution > 0), meaning their solubility increases with temperature, in accordance with Le Châtelier's Principle.[1][16][17]

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters.[18][19] This model deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The principle is that substances with similar HSP values are likely to be miscible.[20][21][22] By determining the HSP of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine and comparing it to the known HSP of various polar organic solvents, one can make rational predictions about its solubility profile.

Experimental Determination of Solubility

While theoretical predictions are valuable for initial screening, experimental determination remains the gold standard for accurate solubility data.

The Equilibrium Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[23][24][25] It involves agitating an excess of the solid solute in the solvent of interest at a constant temperature until equilibrium is reached.[26]

Diagram 1: Workflow for the Equilibrium Shake-Flask Method

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Methodological & Application

Application Note: 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine as a Versatile Bidentate N,N-Ligand in Transition Metal Catalysis and Materials Science

Introduction & Structural Rationale

The design of transition metal complexes for photoredox catalysis, organic light-emitting diodes (OLEDs), and targeted metallodrugs relies heavily on the precise stereoelectronic tuning of the coordination sphere. 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine has emerged as a highly privileged bidentate N,N-ligand framework. Unlike classic 2,2'-bipyridine (bpy) ligands, pyrazolylpyridine (pzpy) derivatives introduce a stronger ligand-field splitting due to the distinct electronic nature of the pyrazole ring, which significantly alters the metal-to-ligand charge transfer (MLCT) states[1].

The structural logic of this specific ligand is built on three pillars:

• The N,N-Bidentate Chelate : The neutral nitrogen atoms on the pyridine and pyrazole rings form a robust, geometrically constrained 5-membered chelate ring with low-spin d6 metals like Ir(III) and Ru(II). This rigid coordination minimizes non-radiative decay pathways, boosting luminescence quantum yields[2].

• The 4-Methyl Pyrazole Substitution : The mild electron-donating nature of the methyl group raises the lowest unoccupied molecular orbital (LUMO) of the complex. In photoredox catalysis, this fine-tunes the excited-state reduction potential, while in OLEDs, it induces a desirable blue-shift in the emission spectrum[3].

• The 4-Bromo Pyridine Handle : The bromine atom serves as a critical synthetic handle. It enables divergent, post-complexation functionalization via palladium-catalyzed cross-coupling, allowing researchers to graft the metal complex onto polymers, solid supports, or extended π -conjugated systems without altering the primary coordination sphere[4].

Physicochemical Properties & Quantitative Data

To facilitate experimental design, the physicochemical properties of the ligand and the representative photophysical impact of the pyrazolylpyridine framework on Ir(III) complexes are summarized below.

Table 1: Physicochemical Specifications of the Ligand

Property	Specification	Experimental Significance
Chemical Formula	C9H8BrN3	Base mass for stoichiometric calculations.
Molecular Weight	238.08 g/mol	-
Coordination Mode	Bidentate (N,N')	Forms stable 5-membered metallacycles.
Primary Metal Targets	Ir(III), Ru(II), Pt(II), Pd(II)	Versatile across photocatalysis and anticancer research[5].
Reactive Handle	C4-Bromine (Pyridine)	Orthogonal reactivity for Suzuki/Buchwald couplings.

Table 2: Representative Photophysical Tuning in [Ir(ppy)2​(L)]+ Complexes

Ligand (L)	Emission λmax​ (nm)	Quantum Yield ( Φ )	Ir(IV/III) Redox Potential (V vs SCE)
2,2'-Bipyridine (bpy)	~585	0.15	+1.26
Unsubstituted pzpy	~500	0.45	+1.40
4-Me-pzpy derivative	~490	0.52	+1.35

Note: The substitution of bpy with a pyrazolylpyridine framework significantly blue-shifts the emission and enhances the quantum yield by rigidifying the excited state and altering the MLCT characteristics.

Experimental Workflows & Visualizations

Logical Workflow of Synthesis and Functionalization

The standard approach to utilizing this ligand involves a two-stage process: primary coordination to the metal center, followed by secondary functionalization of the ligand's bromine handle.

Workflow for the synthesis and post-complexation functionalization of Ir(III) catalysts.

Photoredox Catalytic Cycle

Once functionalized, the resulting Ir(III) complexes act as potent single-electron transfer (SET) agents. The pyrazolylpyridine ligand directly participates in stabilizing the oxidized Ir(IV) state during the catalytic cycle.

General photoredox cycle for Ir(III) complexes utilizing pyrazolylpyridine ligands.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Heteroleptic [Ir(ppy)2​(4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine)]PF6​

Causality & Rationale: The Ir(III) starting material is a chloride-bridged dimer. Direct addition of the neutral N,N-ligand is kinetically slow. By adding Silver Triflate (AgOTf), we abstract the bridging chlorides (precipitating them as insoluble AgCl), which opens coordination sites on the iridium center. The use of a high-boiling solvent (ethylene glycol) provides the thermal energy required to overcome the inertness of the d6 metal center, ensuring the formation of the thermodynamic product.

Step-by-Step Methodology:

• Dimer Cleavage: In a flame-dried Schlenk flask shielded from light, dissolve the iridium dimer [Ir(ppy)2​Cl]2​ (1.0 equiv) in a 3:1 mixture of dichloromethane/methanol. Add AgOTf (2.2 equiv).

• Validation Check 1: Stir at room temperature for 2 hours. The solution will become cloudy as white AgCl precipitates. Filter the mixture through a pad of Celite to remove the AgCl, yielding a clear, activated Ir(III) solvato-complex.

• Ligand Coordination: Evaporate the filtrate to dryness. Redissolve the activated complex in degassed ethylene glycol. Add 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (2.1 equiv).

• Thermal Activation: Heat the mixture to 150 °C under an argon atmosphere for 16 hours.

• Validation Check 2: The reaction mixture should transition from a pale yellow to a deep, luminescent yellow-green color, indicating the formation of the heteroleptic complex.

• Anion Exchange: Cool the mixture to room temperature and pour it into a saturated aqueous solution of NH4​PF6​ (10 equiv). Stir vigorously for 30 minutes.

• Isolation: Collect the resulting precipitate via vacuum filtration. Wash sequentially with water and diethyl ether to remove unreacted ligand and solvent residues. Dry under a high vacuum.

Protocol B: Divergent Post-Complexation Functionalization (Suzuki-Miyaura Coupling)

Causality & Rationale: Performing cross-coupling after complexation is a strategic choice. If Suzuki coupling were attempted on the free ligand, the basic nitrogen lone pairs on the pyrazole and pyridine rings could coordinate to the palladium catalyst, poisoning it and severely depressing yields. By coordinating the ligand to Ir(III) first, the nitrogen atoms are "locked" and sterically shielded, rendering the 4-bromo position highly reactive toward Pd-catalyzed cross-coupling without catalyst deactivation[6].

Step-by-Step Methodology:

• Preparation: In a Schlenk tube, combine the brominated Ir(III) complex from Protocol A (1.0 equiv), an arylboronic acid (1.5 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Base Addition: Add anhydrous K2​CO3​ (3.0 equiv) to activate the boronic acid.

• Solvent Degassing: Add a 4:1 mixture of 1,4-dioxane and water. Subject the mixture to three freeze-pump-thaw cycles to rigorously exclude oxygen, which would otherwise quench the Pd(0) catalyst and the excited state of the Ir(III) complex.

• Coupling: Heat the mixture to 90 °C for 12 hours under argon.

• Validation Check 3: Monitor the reaction via TLC (Alumina plates, not silica, to prevent complex degradation; eluent: CH2​Cl2​ /MeOH 95:5). The starting material spot should disappear, replaced by a new, highly fluorescent spot under 365 nm UV light.

• Purification: Cool to room temperature, dilute with dichloromethane, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via neutral alumina column chromatography.

References

• Beyond Spin Crossover: Optical and Electronic Horizons of 2,6-Bis(pyrazol-1-yl)pyridine Ligands and Complexes MDPI URL:[Link]

• Commercial Availability and Structural Data of 4-Bromo-2-(1H-pyrazol-1-yl)pyridine Derivatives Accela ChemBio URL: [Link]

• Diastereoselective Synthesis, Spectroscopy, and Electrochemistry of Ruthenium(II) Complexes of Substituted Pyrazolylpyridine Ligands Inorganic Chemistry (ACS Publications) URL:[Link]

• A new bis-pyrazolylpyridine ruthenium(III) complex as a potential anticancer drug: in vitro and in vivo activity Dalton Transactions (RSC Publishing) URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 3060675-64-8,1-(2-Chloro-5-methylphenyl)-1H-pyrazole-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. A new bis-pyrazolylpyridine ruthenium(iii) complex as a potential anticancer drug: in vitro and in vivo activity in murine colon cancer - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pure.uva.nl [pure.uva.nl]

Application Note: Protocol for Buchwald-Hartwig Amination of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Strategic Overview & Mechanistic Causality

The synthesis of substituted 2-(pyrazol-1-yl)pyridin-4-amines is of paramount importance in modern drug discovery, as this pharmacophore is frequently embedded in kinase inhibitors and allosteric modulators. However, the Buchwald-Hartwig cross-coupling of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine presents unique mechanistic challenges that require precise catalytic tuning.

While the electron-deficient nature of the pyridine ring facilitates a rapid oxidative addition of the C–Br bond to the Palladium(0) center, the substrate possesses a highly coordinating bidentate-like motif. The proximity of the pyridine nitrogen and the sp2 nitrogen of the pyrazole ring creates a strong chelating environment. If unhindered, these nitrogen atoms can displace the phosphine ligand from the palladium center, forming a dormant, off-cycle bis(heteroaryl) palladium complex that effectively poisons the catalyst ()[1].

The Causality of Catalyst and Ligand Selection

To overcome this catalyst deactivation, the spatial environment around the palladium center must be tightly controlled:

• Ligand Bulk (RuPhos / BrettPhos): For secondary and primary amines respectively, the use of highly sterically demanding dialkylbiaryl phosphines is critical. The bulky framework of RuPhos enforces the formation of a highly active monoligated Pd(0) complex and provides a steric shield that prevents the pyrazole nitrogen from coordinating to the metal ()[2].

• Bidentate Alternatives (Xantphos): When coupling with less nucleophilic amines or amides, wide bite-angle bidentate ligands like Xantphos are employed to suppress unproductive β -hydride elimination and accelerate reductive elimination ()[3].

• Base Selection: Sodium tert-butoxide (NaOtBu) is the standard for driving rapid deprotonation. However, if the amine coupling partner contains base-sensitive functional groups (e.g., esters, epoxides), Cesium Carbonate (Cs 2​ CO 3​ ) serves as a milder alternative that maintains high catalytic turnover without degrading the substrate ()[4].

Experimental Design & Optimization Data

The following table summarizes the optimized reaction parameters for coupling various amine classes with 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine. This data should be used to select the appropriate conditions based on your specific amine nucleophile.

Catalyst System	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Amine Class	Expected Yield
Pd 2​ (dba) 3​ (2 mol%)	RuPhos (4 mol%)	NaOtBu (1.5)	Toluene	85	Secondary (e.g., Morpholine)	> 90%
Pd 2​ (dba) 3​ (2 mol%)	BrettPhos (4 mol%)	NaOtBu (1.5)	Toluene	85	Primary (Aliphatic)	85 - 90%
Pd(OAc) 2​ (2 mol%)	Xantphos (4 mol%)	Cs 2​ CO 3​ (2.0)	1,4-Dioxane	100	Primary (Anilines) / Amides	80 - 85%

Step-by-Step Experimental Protocol

Model Reaction: Amination of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine with Morpholine.

Self-Validating Principle: Palladium(0) is highly susceptible to oxidation. This protocol utilizes rigorous Schlenk techniques to ensure an oxygen-free environment, which is the most common point of failure in heteroaryl aminations.

Materials & Reagents

• Electrophile: 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (1.0 equiv, 1.0 mmol, 238.08 g/mol )

• Nucleophile: Morpholine (1.2 equiv, 1.2 mmol)

• Precatalyst: Tris(dibenzylideneacetone)dipalladium(0)[Pd 2​ (dba) 3​ ] (0.02 equiv, 2 mol%)

• Ligand: RuPhos (0.04 equiv, 4 mol%)

• Base: Sodium tert-butoxide[NaOtBu] (1.5 equiv, 1.5 mmol)

• Solvent: Anhydrous Toluene (5.0 mL, rigorously degassed via sparging with Argon for 30 min)

Procedure

• Catalyst Activation: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd 2​ (dba) 3​ (18.3 mg) and RuPhos (18.7 mg). Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle three times.

  • Causality: This step ensures the in-situ generation of the active monoligated Pd(0)-RuPhos complex without premature oxidative degradation.

• Substrate & Base Addition: Briefly remove the septum under a positive flow of Argon and add 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (238 mg) and NaOtBu (144 mg). Replace the septum and perform two additional vacuum/Argon cycles.

• Liquid Reagent Injection: Using a gas-tight syringe, inject the degassed anhydrous toluene (5.0 mL) followed by morpholine (104 µL).

• Reaction Execution: Transfer the sealed Schlenk flask to a pre-heated oil bath set to 85 °C. Stir vigorously (≥ 800 rpm) for 4 to 6 hours.

  • Causality: NaOtBu is only partially soluble in toluene; vigorous agitation is required to facilitate the heterogeneous deprotonation of the amine-palladium intermediate.

• In-Process Monitoring: After 4 hours, withdraw a 10 µL aliquot under Argon, dilute with ethyl acetate, and analyze via TLC (Hexanes/EtOAc) or LC-MS to confirm the complete consumption of the bromopyridine.

• Quench & Workup: Cool the reaction mixture to ambient temperature. Quench the active base and catalyst by adding 5.0 mL of deionized water. Extract the aqueous phase with Ethyl Acetate (3 × 10 mL).

• Purification: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify the crude dark-orange residue via silica gel flash column chromatography (Gradient: 10% to 40% Ethyl Acetate in Hexanes) to isolate the pure aminated product.

Experimental Workflow Visualization

Figure 1: Experimental workflow for the Buchwald-Hartwig amination of heteroaryl halides.

References

• Title: Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases Source: Journal of the American Chemical Society (via PMC) URL: [Link]

• Title: Efficient Pd-Catalyzed Amination of Heteroaryl Halides Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability Source: Journal of the American Chemical Society (via DSpace@MIT) URL: [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Catalytic Applications of 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine Transition Metal Complexes: Application Notes and Protocols

Introduction: The Versatility of Pyridine-Pyrazole Ligands in Catalysis

In the dynamic field of homogeneous catalysis, the design and synthesis of efficient ligands are of paramount importance. The electronic and steric properties of a ligand scaffold play a crucial role in modulating the reactivity and selectivity of a metal center. Pyrazole-substituted pyridines have emerged as a versatile class of bidentate ligands in transition-metal catalysis, offering a unique combination of electronic properties and coordination geometries that can be finely tuned.[1][2] These ligands provide opportunities to achieve reactivity and selectivity that often surpass those of conventional bipyridine ligands.[1][2]

The pyrazole moiety, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, can act as a robust σ-donor.[3][4] When coupled with a pyridine ring, the resulting N,N-bidentate ligand system can effectively stabilize various transition metals, including palladium, copper, and iridium, in multiple oxidation states.[5][6] The inherent modularity in the synthesis of pyrazole-pyridine ligands allows for systematic modifications to their steric and electronic environments, thereby enabling the rational design of catalysts for specific organic transformations.[5]

This guide focuses on the catalytic applications of transition metal complexes bearing the 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine ligand. The presence of a bromine atom at the 4-position of the pyridine ring offers a handle for further functionalization, while the methyl group on the pyrazole ring can influence the steric environment around the metal center. These complexes are particularly promising as catalysts in cross-coupling reactions, which are fundamental for the construction of carbon-carbon and carbon-heteroatom bonds in academic and industrial settings, especially in the synthesis of pharmaceuticals and advanced materials.[4][7]

This document provides detailed protocols for the synthesis of the ligand and its palladium(II) complex, followed by an in-depth application note on its use in the Suzuki-Miyaura cross-coupling reaction. The methodologies are presented with a focus on the underlying scientific principles to empower researchers to not only replicate the procedures but also to adapt and innovate upon them.

Synthesis of the Ligand and its Palladium(II) Complex

The synthesis of 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine and its subsequent complexation with palladium(II) is a multi-step process that requires careful control of reaction conditions. The following protocols are based on established synthetic methodologies for similar pyrazole-based ligands and their metal complexes.

Protocol 1: Synthesis of 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine

This protocol describes the synthesis of the title ligand from commercially available starting materials. The key transformation is a condensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound to form the pyrazole ring, followed by its attachment to the pyridine scaffold.

Workflow for Ligand and Complex Synthesis

Caption: Workflow for the synthesis of the ligand and its palladium complex.

Materials:

• 2,4-Dibromopyridine

• 4-methyl-1H-pyrazole

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dibromopyridine (1.0 eq.), 4-methyl-1H-pyrazole (1.1 eq.), CuI (0.1 eq.), and K₂CO₃ (2.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 120 °C and stir for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with EtOAc (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of EtOAc in hexanes to afford the desired product, 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine.

Rationale: This procedure utilizes a copper-catalyzed N-arylation reaction, a common and effective method for forming C-N bonds between aryl halides and N-heterocycles. The use of an inert atmosphere is crucial to prevent the oxidation of the Cu(I) catalyst.

Protocol 2: Synthesis of Dichloro[4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine]palladium(II)

This protocol describes the synthesis of the palladium(II) complex from the prepared ligand.

Materials:

• 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine

• Bis(acetonitrile)palladium(II) chloride (PdCl₂(MeCN)₂)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine (1.0 eq.) in anhydrous DCM.

• In a separate flask, dissolve PdCl₂(MeCN)₂ (1.0 eq.) in anhydrous DCM.

• Slowly add the palladium solution to the ligand solution at room temperature with stirring.

• Stir the reaction mixture at room temperature for 12 hours, during which a precipitate may form.

• If a precipitate has formed, collect the solid by filtration. If not, reduce the volume of the solvent under reduced pressure and add diethyl ether to precipitate the product.

• Wash the collected solid with diethyl ether and dry under vacuum to yield the Dichloro[4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine]palladium(II) complex as a stable solid.

Rationale: The synthesis of the palladium complex is achieved through a straightforward ligand exchange reaction where the more strongly coordinating pyridine-pyrazole ligand displaces the weakly bound acetonitrile ligands from the palladium precursor.[8]

Application Note: Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C(sp²)-C(sp²) bonds and is widely used in the synthesis of biaryls, a common motif in pharmaceuticals and organic materials.[7] The palladium complex of 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine is an effective catalyst for this transformation.

Catalytic Cycle for Suzuki-Miyaura Cross-Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 3: General Procedure for the Suzuki-Miyaura Cross-Coupling of Aryl Bromides with Phenylboronic Acid

Materials:

• Dichloro[4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine]palladium(II) catalyst

• Aryl bromide (e.g., 4-bromoanisole)

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a reaction tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and the palladium catalyst (0.01 mmol, 1 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add 1,4-dioxane (3 mL) and water (1 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100 °C for 12 hours.

• Cool the reaction to room temperature.

• Add water (10 mL) and extract with EtOAc (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Rationale for Experimental Choices:

• Catalyst: The palladium(II) precatalyst is reduced in situ to the active Pd(0) species. The pyridine-pyrazole ligand stabilizes the palladium center throughout the catalytic cycle, preventing catalyst decomposition and promoting efficient turnover.[9][10]

• Base: The base (K₂CO₃) is essential for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[11]

• Solvent: A mixture of an organic solvent (1,4-dioxane) and water is commonly used. The organic solvent solubilizes the reactants, while water helps to dissolve the base and facilitates the transmetalation process.

Data Presentation: Substrate Scope

The following table summarizes the expected outcomes for the Suzuki-Miyaura cross-coupling of various aryl bromides with phenylboronic acid using the described protocol.

Entry	Aryl Bromide	Product	Expected Yield (%)
1	4-Bromoanisole	4-Methoxybiphenyl	>95
2	4-Bromotoluene	4-Methylbiphenyl	>95
3	1-Bromo-4-(trifluoromethyl)benzene	4-(Trifluoromethyl)biphenyl	90-95
4	4-Bromoacetophenone	4-Acetylbiphenyl	85-90
5	2-Bromopyridine	2-Phenylpyridine	80-85

Note: The expected yields are based on typical results for similar catalytic systems and may vary depending on the purity of reagents and precise reaction conditions.

Conclusion and Future Outlook

The 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine ligand framework provides access to robust and efficient transition metal catalysts. The protocols detailed herein offer a solid foundation for researchers to explore the catalytic potential of these complexes in a variety of organic transformations. The tunability of the pyridine-pyrazole scaffold presents exciting opportunities for the development of next-generation catalysts with enhanced activity, selectivity, and substrate scope, further advancing the fields of chemical synthesis and drug discovery.[12] Future research could focus on exploring the impact of different substituents on the ligand, investigating a broader range of transition metals, and applying these catalytic systems to more complex and challenging chemical transformations.

References

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC - NIH. (n.d.).
• Pyrazolopyridine Ligands in Transition-Metal-Catalyzed C–C and C–Heteroatom Bond-Forming Reactions - Who we serve. (n.d.).
• A review of the recent coordination chemistry and catalytic applications of pyrazole and pyrazolyl transition metal complexes - University of Johannesburg. (2026, February 15).
• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review | ACS Omega. (2025, December 22).
• Pyrazolopyridine Ligands in Transition-Metal-Catalyzed C-C and C-Heteroatom Bond-Forming Reactions - Kyung Hee University. (2024, April 23).
• A review of the recent coordination chemistry and catalytic applications of pyrazole and pyrazolyl transition metal complexes | Request PDF - ResearchGate. (2026, February 3).
• Pyrazolopyridine Ligands in Transition-Metal-Catalyzed C–C and C–Heteroatom Bond-Forming Reactions | Request PDF - ResearchGate. (n.d.).
• A pyrazole ligand improves the efficiency of Mn-catalysts for transfer hydrogenation. (n.d.).
• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review - PMC. (n.d.).
• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction - DSpace@MIT. (n.d.).
• The Study of 4-Bromo-2-Methylpyridine and Its Derivatives Synthesis Process Optimization. (n.d.).
• Novel 4-bromo-2-(3-methyl-1-(substituted-phenylsulfonyl)-4,5-dihydro-1- H-pyrazol-5-yl)phenol Derivatives: Synthesis and Antibacterial Activity. (n.d.).
• Synthesis, Characterization, PXRD Studies, Theoretical Calculation, and Antitumor Potency Studies of a Novel N,O-Multidentate Chelating Ligand and Its Zr(IV), V(IV), Ru(III), and Cd(II) Complexes - PMC. (n.d.).
• Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies - University of Victoria. (n.d.).
• Pyridyl-Supported Pyrazolyl−N-Heterocyclic Carbene Ligands and the Catalytic Activity of Their Palladium Complexes in Suzuki−Miyaura Reactions | The Journal of Organic Chemistry - ACS Publications. (2006, June 14).
• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC. (2020, February 7).
• Palladium(II) Pyrazolyl–Pyridyl Complexes Containing a Sterically Hindered N-Heterocyclic Carbene Moiety for the Suzuki-Miyaura Cross-Coupling Reaction | Request PDF - ResearchGate. (n.d.).
• Mechanistic studies on palladium-catalyzed coupling reactions - IDEALS. (2011, May 25).
• Microwave-Assisted and Continuous Flow Multistep Synthesis of 4-(Pyrazol-1-yl)carboxanilides | The Journal of Organic Chemistry - ACS Publications. (2011, July 1).
• CN102911174A - Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof - Google Patents. (n.d.).
• Synthesis and Spectroscopic Characterization of Palladium(II) and Platinum(II) Complexes with Substituted Pyrazoles. (n.d.).
• Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate - SIOC Journals. (n.d.).
• A Neutral Pyridine-Pyrazole-Based N^N*N^N Ligand as a Tetradentate Chromophore for Diverse Transition Metal Cations - MDPI. (2024, January 10).
• Synthesis of 2,6-di(pyrazol-1-yl)-4-bromomethylpyridine, and its conversion to other 2,6-di(pyrazol-1-yl)pyridines substituted at the pyridine ring - ResearchGate. (n.d.).
• Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity - PMC. (n.d.).
• 4-(4-Bromo-1H-pyrazol-3-yl)pyridine - Sigma-Aldrich. (n.d.).
• Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. (2019, July 16).

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• 2. khu.elsevierpure.com [khu.elsevierpure.com]
• 3. Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their ApplicationsA Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.uj.ac.za [pure.uj.ac.za]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]
• 9. Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction [dspace.mit.edu]
• 10. Mechanistic studies on palladium-catalyzed coupling reactions | IDEALS [ideals.illinois.edu]
• 11. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Welcome to the Application Scientist Support Portal. This guide is designed to help researchers and drug development professionals troubleshoot, optimize, and validate the synthesis of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, a critical heterocyclic building block in medicinal chemistry.

Mechanistic Overview & The Regioselectivity Challenge

Synthesizing 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine typically relies on a Nucleophilic Aromatic Substitution (SNAr) reaction. The primary challenge in this synthesis is regioselectivity —ensuring the pyrazole nucleophile attacks the C2 position exclusively without displacing the C4 bromine atom or causing bis-substitution. Understanding the electronic properties of the starting materials and the stabilization of the Meisenheimer complex is the key to optimizing this workflow.

SNAr mechanism for synthesizing 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine.

Troubleshooting & Yield Optimization (FAQ)

Q1: Why am I getting a mixture of regioisomers and bis-substituted products when using 2,4-dibromopyridine as my starting material? Mechanistic Causality: In 2,4-dibromopyridine, both the C2 and C4 positions are activated for SNAr. While C2 is slightly more activated by the adjacent pyridine nitrogen, the energy difference is insufficient to prevent the pyrazole nucleophile from attacking the C4 position or reacting twice. The Solution: Switch your electrophile to 4-bromo-2-fluoropyridine . The C–F bond is highly polarized, making the C2 carbon significantly more electrophilic. In SNAr reactions, the rate-determining step is the formation of the Meisenheimer complex, not the cleavage of the carbon-halogen bond (1)[1]. Fluorine's high electronegativity stabilizes this anionic transition state far better than bromine, accelerating the reaction at C2 by orders of magnitude and providing >99% regioselectivity while leaving the C4-bromine intact for downstream cross-coupling (2)[2].

Q2: What is the optimal base and solvent combination to maximize yield and minimize degradation? Mechanistic Causality: 4-Methyl-1H-pyrazole is a weak acid (pKa ~14.5). Weak bases like K2CO3 in polar aprotic solvents often require elevated temperatures (>100°C) to drive the reaction, which can lead to thermal degradation or unwanted homocoupling side reactions. The Solution: Utilize the "Cesium Effect" by employing Cesium Carbonate (Cs2CO3) in N,N-Dimethylformamide (DMF) at 60–80°C. The large ionic radius of the cesium cation creates a loose ion pair with the pyrazolide anion, significantly enhancing its nucleophilicity compared to potassium or sodium salts (3)[3]. This allows for lower reaction temperatures and cleaner conversions.

Q3: How do I definitively track the reaction progress and validate the regiochemistry? Self-Validating System: Do not rely solely on TLC, as the starting material and product often exhibit similar Rf values.

• Reaction Monitoring (19F NMR): The disappearance of the distinct fluorine signal (typically around -60 to -70 ppm) is a definitive, quantitative marker of complete conversion at the C2 position.

• Regiochemical Validation (1H NMR): The product will show a characteristic coupling pattern for the pyridine protons (an AMX system: a doublet for H6, doublet of doublets for H5, and a finely split doublet for H3).

• Mass Confirmation (LC-MS): The retention of the C4-bromine is confirmed by the characteristic 1:1 isotopic M / M+2 doublet in the mass spectrum.

Quantitative Optimization Data

Table 1: Leaving Group & Regioselectivity Comparison

Electrophile	Leaving Group	C2 Regioselectivity	C4 Byproduct / Bis-substitution	Recommended?
2,4-Dibromopyridine	Bromine (-Br)	~70-80%	High (10-20%)	No
4-Bromo-2-chloropyridine	Chlorine (-Cl)	~85-90%	Moderate (<10%)	Acceptable

| 4-Bromo-2-fluoropyridine | Fluorine (-F) | >99% | Trace / None | Yes (Optimal) |

Table 2: Base and Solvent Screening for SNAr with 4-Bromo-2-fluoropyridine

Base	Solvent	Temp (°C)	Yield (%)	Observations
K2CO3	MeCN	80	45	Incomplete conversion; pyrazole poorly nucleophilic.
K2CO3	DMF	100	65	Moderate yield; some thermal degradation observed.
NaH	THF	65	70	Good reactivity; strict anhydrous conditions required.

| Cs2CO3 | DMF | 60-80 | >90 | Optimal; "Cesium effect" enhances pyrazolide nucleophilicity. |

Standard Operating Procedure (SOP)

Protocol: Regioselective Synthesis of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine

Step 1: Reagent Preparation (Anhydrous Conditions)

• Flame-dry a 100 mL round-bottom flask. Add 4-bromo-2-fluoropyridine (1.0 equiv, 10 mmol) and 4-methyl-1H-pyrazole (1.1 equiv, 11 mmol).

Step 2: Base Addition & Nucleophile Activation

• Add anhydrous Cs2CO3 (1.5 equiv, 15 mmol). Suspend the mixture in 50 mL of anhydrous DMF (0.2 M concentration).

• Causality Note: Cs2CO3 is added last to prevent premature degradation of the solvent. The large Cs+ ion loosely coordinates with the pyrazole, maximizing the exposure of the nucleophilic nitrogen.

Step 3: Thermal SNAr Reaction

• Heat the reaction mixture to 70°C under a nitrogen atmosphere for 4–6 hours.

• Self-Validation Checkpoint 1: Pull a 50 µL aliquot at 4 hours. Dilute in MeCN and run LC-MS. Look for the disappearance of the starting material mass and the appearance of the product mass (M+ / M+2 isotopic doublet indicating intact bromine).

Step 4: Work-up and Salt Removal

• Cool the mixture to room temperature. Quench by pouring into 250 mL of ice-cold distilled water.

• Extract the aqueous layer with Ethyl Acetate (3 x 100 mL).

• Crucial Step: Wash the combined organic layers with 5% aqueous LiCl (3 x 50 mL) to quantitatively remove residual DMF, followed by a final brine wash (50 mL).

Step 5: Purification & Final Validation

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify via silica gel flash chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

• Self-Validation Checkpoint 2: Dissolve the purified product in CDCl3 and acquire a 19F NMR spectrum. The complete absence of a peak at ~ -68 ppm confirms the absence of unreacted 4-bromo-2-fluoropyridine. Acquire a 1H NMR spectrum to confirm the AMX coupling pattern of the pyridine ring (confirming exclusive C2 substitution).

References

• Benchchem. "3-Bromo-4-fluoropyridin-2-amine.
• ACS Publications. "Commercial Route Development Toward PF-07265807, an AXL-MER Inhibitor Oncology Candidate.
• ResearchGate. "ChemInform Abstract: Synthesis and Antibacterial Activity of Some Novel Pyrazolopyridine Derivatives.

Sources

• 1. 3-Bromo-4-fluoropyridin-2-amine | 1417407-29-4 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Overcoming steric hindrance in 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine coupling reactions

A Senior Application Scientist's Guide to Overcoming Steric Hindrance in Cross-Coupling Reactions

Welcome to the technical support center for 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the synthetic challenges posed by this sterically encumbered building block. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you successfully functionalize this versatile yet demanding substrate.

The Core Challenge: Understanding the Steric and Electronic Profile

The primary difficulty in performing cross-coupling reactions on 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine stems from its unique structure. The 2-pyrazolyl substituent, positioned ortho to the pyridine nitrogen, creates significant steric bulk around the metal center during the catalytic cycle. This hindrance can impede crucial steps like oxidative addition and reductive elimination, leading to low or no product yield with standard coupling protocols.

Furthermore, the pyridine nitrogen itself can act as a competing ligand for the palladium catalyst, a phenomenon often referred to as the "2-pyridyl problem".[1] This coordination can sequester the catalyst, rendering it inactive and further complicating the reaction. The strategies outlined in this guide are designed to mitigate both of these effects through the rational selection of catalysts, ligands, and reaction conditions.

General Troubleshooting Workflow for Coupling Reactions

Before diving into reaction-specific issues, it's crucial to have a systematic approach to troubleshooting. A common cause of failure is not the reaction's intrinsic difficulty but the quality of the reagents or the experimental setup.

Caption: A systematic workflow for troubleshooting failed cross-coupling reactions.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful C-C bond-forming tool, but it is highly sensitive to steric effects.

Question: My Suzuki-Miyaura coupling with an arylboronic acid is giving me very low (<10%) yield. I'm using Pd(PPh₃)₄ and Na₂CO₃ in DME/water. What's wrong?

Answer: This is a classic case where standard "off-the-shelf" conditions are insufficient for a sterically demanding substrate. The combination of the bulky 2-pyrazolyl group and the relatively small PPh₃ ligand likely prevents efficient formation of the active catalytic species and hinders the key steps of the catalytic cycle.

Here’s how to address this:

• Upgrade Your Ligand: The choice of phosphine ligand is the most critical parameter for success.[2] Small, less electron-donating ligands like triphenylphosphine (PPh₃) are generally ineffective. You need bulky, electron-rich biarylphosphine ligands to facilitate both the oxidative addition and the rate-limiting reductive elimination steps.[3][4] These ligands promote the formation of a monoligated L-Pd(0) active species, which is less sterically crowded and more reactive.[5]

• Use a Modern Precatalyst: Instead of traditional Pd(0) sources like Pd(PPh₃)₄ or Pd₂(dba)₃, consider using a modern palladacycle precatalyst (e.g., XPhos Pd G3 or G4). These are air-stable, easy to handle, and form the active monoligated Pd(0) species more cleanly and efficiently in solution, often leading to more reproducible results.[6][7]

• Optimize the Base: For sterically hindered Suzuki couplings, weak bases like Na₂CO₃ are often inadequate. Switch to a stronger, more soluble base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently the bases of choice as they are highly effective in promoting the crucial transmetalation step.[2][8][9]

• Solvent System: While DME/water can work, aprotic polar solvents like 1,4-dioxane or toluene with water are often superior for these challenging reactions, as they can facilitate higher reaction temperatures and better solubility of the organic components.[10][11]

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommendation	Rationale
Catalyst	XPhos Pd G3 (2 mol%)	Air-stable precatalyst that efficiently generates the active L-Pd(0) species required for hindered substrates.[2][6]
Ligand	XPhos (included in precatalyst)	A bulky, electron-rich biarylphosphine ligand that accelerates oxidative addition and reductive elimination.[10]
Base	K₃PO₄ or Cs₂CO₃ (2-3 equiv.)	Stronger bases that effectively promote the transmetalation step with hindered boronic acids.[2][8]
Solvent	1,4-Dioxane / H₂O (4:1 to 10:1)	Allows for higher reaction temperatures and good solubility of reagents.[10][12]
Temperature	100-110 °C	Higher temperatures are often necessary to overcome the activation energy barrier for sterically hindered substrates.[4]
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent oxidation of phosphine ligands and oxidative homocoupling of the boronic acid.[12]

Troubleshooting Guide: Buchwald-Hartwig Amination

This reaction is essential for installing C-N bonds, but it is highly sensitive to the nature of both the aryl halide and the amine coupling partner.

Question: I am trying to couple my substrate with a secondary amine using Pd₂(dba)₃, BINAP, and NaOtBu, but the reaction stalls at ~50% conversion and I see some hydrodehalogenation.

Answer: This outcome points to issues with catalyst activity and stability over the course of the reaction. While BINAP is a good ligand, more specialized systems have been developed for challenging aminations.[13] Hydrodehalogenation suggests a competing reduction pathway is active, which can happen when the desired catalytic cycle is slow.[2][6]

• Ligand Selection is Key: The optimal ligand for Buchwald-Hartwig amination is highly dependent on the amine nucleophile.[6][14] For secondary amines, ligands like BrettPhos or RuPhos are often more effective than general-purpose bidentate ligands like BINAP.[6] These bulky monophosphine ligands are designed to stabilize the palladium center and accelerate the C-N reductive elimination.

• Catalyst Source: As with the Suzuki reaction, using a precatalyst like BrettPhos Pd G3 can provide a more active and stable catalytic system compared to generating the catalyst in situ from Pd₂(dba)₃.[6] This ensures a higher concentration of the active catalyst throughout the reaction, minimizing side reactions.

• Base and Solvent Considerations: Sodium tert-butoxide (NaOtBu) is a standard and effective base.[4][6] However, its physical properties can matter; ensure it is a fine, free-flowing powder. Toluene and 1,4-dioxane are excellent solvent choices for this chemistry.[10] Chlorinated solvents should be avoided as they can interfere with the catalyst.[15]

• Minimizing Hydrodehalogenation: This side reaction can arise from trace water reacting with the base or from catalyst decomposition pathways. Ensure you are using anhydrous, degassed solvents and high-purity reagents.[12] A more active catalyst system (as described in points 1 and 2) will accelerate the desired amination, outcompeting the undesired reduction pathway.

Caption: A decision guide for selecting appropriate ligands based on reaction type.

Troubleshooting Guide: Sonogashira Coupling

The Sonogashira coupling provides access to valuable aryl-alkyne structures. Success often depends on balancing the roles of the palladium and copper catalysts.

Question: My Sonogashira reaction is sluggish and gives a complex mixture, including what appears to be homocoupling of my alkyne (Glaser coupling). How can I improve this?

Answer: This is a common problem in Sonogashira couplings. The homocoupling of the terminal alkyne is a copper-mediated side reaction that is often promoted by the presence of oxygen. A sluggish primary reaction gives this side reaction more time to occur.

• Rigorous Degassing is Non-Negotiable: The Glaser homocoupling pathway is an oxidative process. You must rigorously exclude oxygen from your reaction mixture. Use a freeze-pump-thaw technique for your solvents and maintain a positive pressure of an inert gas (argon is preferred) throughout the setup and reaction.[12]

• Ligand and Catalyst: For hindered substrates, a simple Pd/PPh₃ system may not be sufficient. A more electron-rich and bulky phosphine ligand can accelerate the rate-limiting oxidative addition step.[16] Using a robust ligand like SPhos or even a simple but bulky trialkylphosphine like P(t-Bu)₃ can be very effective.[16][17]

• Consider Copper-Free Conditions: If homocoupling remains a persistent issue, you can run the reaction without the copper(I) co-catalyst. Copper-free Sonogashira couplings typically require a slightly higher catalyst loading and temperature, but they completely eliminate the possibility of Glaser coupling. A palladium catalyst with a bulky, electron-rich ligand is essential for this variant to work efficiently.[16][18]

• Base and Solvent: An amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is typically used, often serving as both the base and part of the solvent system.[19] Using a co-solvent like THF or toluene can help with the solubility of the aryl bromide.

Frequently Asked Questions (FAQs)

Q1: Why are bulky biarylphosphine ligands like XPhos and SPhos so effective for this substrate? A1: These ligands are crucial for three main reasons. First, their large steric footprint promotes the formation of a highly reactive 14-electron, monoligated L-Pd(0) complex, which is necessary to engage a sterically crowded substrate.[5] Second, their strong electron-donating ability facilitates the oxidative addition of the C-Br bond to the Pd(0) center. Third, their bulk accelerates the final C-C or C-N bond-forming reductive elimination step, turning over the catalyst more quickly and preventing decomposition.[3]

Q2: I've heard Nickel catalysts can be used as a cheaper alternative to Palladium. Is this a viable option here? A2: Yes, nickel catalysts can be an effective and more economical alternative, particularly for Suzuki-Miyaura couplings.[3] However, they are not always a direct replacement. Nickel has a smaller atomic radius than palladium, meaning ligand steric effects can be even more pronounced.[20] You may need to re-optimize the ligand, base, and solvent for a nickel-based system. They are often more sensitive to air and moisture, requiring stricter inert atmosphere techniques.

Q3: How critical is the quality of my boronic acid for Suzuki reactions? A3: It is absolutely critical. Boronic acids can degrade over time, especially if not stored properly, leading to the formation of boroxines (anhydrides) and other inactive species. This is a very common cause of low yield.[12] It is always best to use a fresh bottle or a recently purified batch. If you suspect degradation, you can sometimes compensate by using a larger excess (e.g., 1.5-2.0 equivalents), but using fresh material is the most reliable solution.

Q4: My reaction requires high temperatures (>100 °C). Should I be concerned about decomposition? A4: Yes, this is a valid concern. While high temperatures are often needed to overcome steric barriers, prolonged heating can lead to decomposition of the starting materials, product, or catalyst.[2] The best approach is to monitor the reaction closely by a technique like LC-MS. Aim for the lowest temperature that gives a reasonable reaction rate. If decomposition is significant, a more active catalyst/ligand system that allows the reaction to proceed at a lower temperature is the ideal solution.

Detailed Experimental Protocols

Disclaimer: These protocols are intended as a starting point and may require optimization for specific coupling partners. All operations should be performed under an inert atmosphere (Argon or Nitrogen) using standard Schlenk or glovebox techniques.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol uses a modern, air-stable precatalyst for robust and reproducible results.

• Reagents & Materials:

  • 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine (1.0 mmol, 1.0 equiv)

  • Phenylboronic Acid (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 (0.02 mmol, 2 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

  • Anhydrous, degassed 1,4-Dioxane (4 mL)

  • Degassed Water (1 mL)

  • Oven-dried Schlenk flask with a magnetic stir bar

• Procedure:

  • To the Schlenk flask, add 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine, phenylboronic acid, XPhos Pd G3, and K₃PO₄.

  • Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times.

  • Add the degassed 1,4-dioxane and water via syringe.

  • Place the flask in a preheated oil bath at 100 °C.

  • Stir vigorously for 12-24 hours. Monitor reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

This protocol is optimized for a common secondary cyclic amine coupling partner.

• Reagents & Materials:

  • 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine (1.0 mmol, 1.0 equiv)

  • Morpholine (1.2 mmol, 1.2 equiv)

  • BrettPhos Pd G3 (0.02 mmol, 2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed Toluene (5 mL)

  • Oven-dried sealable reaction tube with a magnetic stir bar

• Procedure:

  • In a glovebox, add NaOtBu and BrettPhos Pd G3 to the reaction tube.

  • Add the 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine and the stir bar.

  • Add toluene, followed by the morpholine.

  • Seal the tube tightly with a Teflon-lined cap.

  • Remove the tube from the glovebox and place it in a preheated heating block or oil bath at 110 °C.

  • Stir for 12-24 hours. Monitor reaction progress by TLC or LC-MS.

  • After cooling, carefully unseal the tube. Dilute the mixture with ethyl acetate and filter through a short pad of Celite, washing with additional ethyl acetate.

  • Concentrate the filtrate and purify the residue by flash column chromatography.

Protocol 3: Copper-Free Sonogashira Coupling with Phenylacetylene

This protocol avoids the use of a copper co-catalyst to prevent alkyne homocoupling side reactions.

• Reagents & Materials:

  • 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine (1.0 mmol, 1.0 equiv)

  • Phenylacetylene (1.5 mmol, 1.5 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.03 mmol, 3 mol%)

  • SPhos (0.07 mmol, 7 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed THF (5 mL)

  • Oven-dried Schlenk flask with a magnetic stir bar

• Procedure:

  • To the Schlenk flask, add 4-Bromo-2-(4-methyl-1H-pyrazol-1-YL)pyridine, Pd(OAc)₂, SPhos, and Cs₂CO₃.

  • Seal the flask and perform three vacuum/argon cycles.

  • Add the degassed THF via syringe, followed by the phenylacetylene.

  • Place the flask in a preheated oil bath at 80 °C.

  • Stir for 16-24 hours, monitoring by TLC or LC-MS.

  • Once complete, cool to room temperature. Dilute with diethyl ether and filter through Celite to remove inorganic salts.

  • Concentrate the filtrate and purify the crude material via flash column chromatography.

References

• ACS Publications. (2024, April 23). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Retrieved from [Link]

• PMC. (n.d.). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the Buchwald-Hartwig.... Retrieved from [Link]

• YouTube. (2025, January 2). Condition Optimization for Buchwald-Hartwig Reactions. Retrieved from [Link]

• PMC. (n.d.). Organoborane coupling reactions (Suzuki coupling). Retrieved from [Link]

• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction?. Retrieved from [Link]

• ACS Publications. (2004, November 19). Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. Retrieved from [Link]

• ResearchGate. (2025, November 5). A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. Retrieved from [Link]

• Chemistry World. (2017, March 27). Subtle steric differences reveal a model for Ni cross-coupling success. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS Publications. (2025, January 24). Regioselective Suzuki–Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters. Retrieved from [Link]

• ACS Publications. (2001, April 3). Catalytic Amination of 2-Substituted Pyridines with Hydrazine Derivatives. Retrieved from [Link]

• IKM Institut Kimia Malaysia. (n.d.). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. Retrieved from [Link]

• PMC. (n.d.). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Retrieved from [Link]

• Reddit. (2024, September 4). Struggling with Suzuki Reaction. Retrieved from [Link]

• ACS Publications. (2008, July 4). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• ACS Publications. (2007, February 17). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

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• 1. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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Validation & Comparative

Reactivity Face-Off: A Comparative Guide to 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine and its 4-Chloro Analog in Modern Synthesis

For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that profoundly influences the efficiency, scalability, and overall success of a synthetic campaign. Substituted pyridines are a cornerstone of medicinal chemistry, and the 4-halo-2-(pyrazol-1-yl)pyridine scaffold is a particularly valuable building block. This guide provides an in-depth, objective comparison of the reactivity of 4-Bromo-2-(4-methyl-1H-pyrazol-1-yl)pyridine and its corresponding 4-chloro analog . By examining their performance in key synthetic transformations and grounding the discussion in fundamental chemical principles, this document aims to empower chemists to make informed decisions in their synthetic design.

The Decisive Factor: The Carbon-Halogen Bond in Palladium-Catalyzed Cross-Coupling

The primary arena where the differential reactivity of these two analogs becomes most apparent is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination. The generally accepted order of reactivity for aryl halides in these transformations is I > Br > Cl > F. This trend is a direct consequence of the carbon-halogen bond dissociation energies (BDEs). The C-Br bond is inherently weaker than the C-Cl bond, making the bromo-substituted pyridine more susceptible to the initial, and often rate-determining, oxidative addition step in the catalytic cycle.

Bond	Approximate Bond Dissociation Energy (kcal/mol)
C-Br (Aryl)	~71
C-Cl (Aryl)	~81

This fundamental difference in bond strength dictates that reactions involving the 4-bromo analog can often be conducted under milder conditions, with lower catalyst loadings and shorter reaction times, leading to higher overall efficiency.

Suzuki-Miyaura Coupling: A Tale of Two Halides

A study on the Suzuki-Miyaura cross-coupling of halogenated aminopyrazoles revealed that while both bromo and chloro derivatives are effective, the bromo-substituted compounds generally exhibit higher reactivity.

Representative Experimental Data for Analogous Systems:

Aryl Halide	Boronic Acid	Catalyst System	Base	Solvent	Time (h)	Yield (%)	Reference
4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	2	95	[1]
4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	24	70	[1]
4-Bromo-1H-pyrazole	Phenylboronic acid	PdCl₂(dppf)	-	THF	1	95	[2]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a generalized procedure based on established methods for similar substrates and should be optimized for specific applications.[3][4]

Materials:

• 4-Halo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-dioxane/water or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask, add the 4-halo-2-(4-methyl-1H-pyrazol-1-yl)pyridine, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system to the flask.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and add water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for the formation of C-N bonds.[5][6] Similar to the Suzuki coupling, the reactivity of the aryl halide is paramount. The 4-bromo analog of our target molecule is expected to be significantly more reactive than the 4-chloro analog. This allows for the use of a broader range of amines, including less nucleophilic ones, and often results in higher yields under more benign conditions. For the less reactive 4-chloro analog, more specialized and often more expensive catalyst systems with bulky electron-rich phosphine ligands are typically required to achieve comparable results.[5]

A study on the C4-alkylation of 4-halo-1H-1-tritylpyrazoles found that the 4-bromo analog was more effective than the 4-chloro or 4-iodo analogs in the palladium-catalyzed C-N coupling reaction.[1]

Representative Experimental Data for Analogous Systems:

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromopyridine	Morpholine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80	2	95	[7]
4-Chloropyridine	Morpholine	Pd(OAc)₂ / XPhos	K₃PO₄	t-Amyl alcohol	100	18	85	[7]
4-Bromo-1-tritylpyrazole	Piperidine	Pd(dba)₂ / tBuDavePhos	NaOtBu	Xylene	90	24	60	[1]

Experimental Protocol: Buchwald-Hartwig Amination

This is a general protocol and may require optimization for specific substrates.[5][7]

Materials:

• 4-Halo-2-(4-methyl-1H-pyrazol-1-yl)pyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 1-2 mol%)

• Phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald ligand, 2-4 mol%)

• Base (e.g., NaOtBu or K₂CO₃, 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene or dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a stream of inert gas, charge a dry reaction vessel with the palladium precatalyst, phosphine ligand, and base.

• Add the 4-halo-2-(4-methyl-1H-pyrazol-1-yl)pyridine and the amine.

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat the reaction mixture with stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

Nucleophilic Aromatic Substitution (SNAr): A Change in Fortunes

In contrast to palladium-catalyzed cross-coupling, the reactivity trend is often reversed in nucleophilic aromatic substitution (SNAr) reactions. The SNAr mechanism typically proceeds via a two-step addition-elimination pathway, forming a Meisenheimer intermediate. The rate-determining step is usually the initial nucleophilic attack. In this case, the more electronegative chlorine atom can better stabilize the developing negative charge in the transition state leading to the Meisenheimer complex compared to bromine. Furthermore, the greater polarization of the C-Cl bond compared to the C-Br bond makes the carbon atom more electrophilic and susceptible to nucleophilic attack.

Therefore, for SNAr reactions, the 4-chloro-2-(4-methyl-1H-pyrazol-1-yl)pyridine is expected to be more reactive than its bromo counterpart. The pyridine nitrogen at the 2-position activates the 4-position towards nucleophilic attack by stabilizing the negative charge of the Meisenheimer intermediate through resonance.[8]

Caption: The two-step mechanism of nucleophilic aromatic substitution (SNAr) on a 4-halopyridine.

Conclusion: Selecting the Right Tool for the Job

The choice between 4-bromo- and 4-chloro-2-(4-methyl-1H-pyrazol-1-yl)pyridine is contingent upon the intended synthetic transformation.

• For palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.) , the 4-bromo analog is the superior choice , offering higher reactivity, which translates to milder reaction conditions, shorter reaction times, and often higher yields.

• For nucleophilic aromatic substitution (SNAr) reactions , the 4-chloro analog is generally more reactive due to the electronic effects of the chlorine atom favoring nucleophilic attack.

By understanding the underlying principles of reactivity, researchers can strategically select the optimal starting material, thereby streamlining their synthetic efforts and accelerating the discovery and development of novel molecules.

References

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• Ohta, A., et al. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. The Journal of Organic Chemistry, 84(15), 9723–9732. [Link]

• Allen. (n.d.). A : CBr_(4) is thermally more stable than Cl_(4) . R : C- Br bond energy is more than C-l. Retrieved from [Link]

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